![molecular formula C19H14N2O3S B2696933 N-(4-ethyl-1,3-benzothiazol-2-yl)-2-oxochromene-3-carboxamide CAS No. 892841-02-0](/img/structure/B2696933.png)
N-(4-ethyl-1,3-benzothiazol-2-yl)-2-oxochromene-3-carboxamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole ring and the carboxamide group would likely be key structural features .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, density, and solubility. These properties are determined by the compound’s molecular structure. Without specific research on this compound, it’s difficult to provide a detailed physical and chemical properties analysis .Scientific Research Applications
- Research Findings :
- Research Implications :
Anti-Inflammatory Properties
Anticancer Potential
Antitubercular Activity
Mechanism of Action
Target of Action
N-(4-ethylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide is a benzothiazole-based compound . Benzothiazole derivatives have been found to exhibit potent inhibition against M. tuberculosis . The primary target of this compound is the DprE1 enzyme, which is crucial for the survival of M. tuberculosis .
Mode of Action
Benzothiazole derivatives are known to interact with their targets, leading to inhibition of the target’s function . In the case of M. tuberculosis, the inhibition of the DprE1 enzyme disrupts the bacterium’s survival mechanisms .
Biochemical Pathways
The inhibition of the dpre1 enzyme would likely affect the biosynthesis of arabinogalactan, a key component of the mycobacterial cell wall . This disruption could lead to downstream effects such as impaired cell wall formation and ultimately, cell death .
Result of Action
The molecular and cellular effects of N-(4-ethylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide’s action would likely include the disruption of cell wall biosynthesis in M. tuberculosis due to the inhibition of the DprE1 enzyme . This could lead to cell death, thereby exerting an anti-tubercular effect .
Safety and Hazards
properties
IUPAC Name |
N-(4-ethyl-1,3-benzothiazol-2-yl)-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O3S/c1-2-11-7-5-9-15-16(11)20-19(25-15)21-17(22)13-10-12-6-3-4-8-14(12)24-18(13)23/h3-10H,2H2,1H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPQAKOLPMHWWLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC4=CC=CC=C4OC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide |
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